![molecular formula C17H13N5OS B279293 6-[2-(4-Methoxyphenyl)vinyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B279293.png)
6-[2-(4-Methoxyphenyl)vinyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-[2-(4-Methoxyphenyl)vinyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6-[2-(4-Methoxyphenyl)vinyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in the pathogenesis of diseases. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and exhibit antimicrobial activity. Additionally, it has been shown to have neuroprotective effects, improving cognitive function and reducing oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 6-[2-(4-Methoxyphenyl)vinyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a multi-target drug. It has been found to inhibit various enzymes and proteins involved in the pathogenesis of diseases, making it a promising candidate for the treatment of multiple diseases. However, one limitation is that the mechanism of action is not fully understood, making it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the research and development of 6-[2-(4-Methoxyphenyl)vinyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as a neuroprotective agent for the treatment of neurological disorders. Another direction is to optimize its therapeutic potential by understanding its mechanism of action and identifying its target proteins and enzymes. Additionally, further research can be conducted to explore its potential as an anti-tumor and anti-microbial agent.
Synthesis Methods
The synthesis of 6-[2-(4-Methoxyphenyl)vinyl]-3-(2-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 4-methoxybenzaldehyde and 2-pyridinecarboxaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then cyclized with chloroacetyl chloride to obtain the final compound.
Scientific Research Applications
The compound has shown potential in various scientific research applications, including medicinal chemistry, pharmacology, and neuroscience. It has been studied for its potential as an anti-inflammatory, anti-tumor, and anti-microbial agent. Additionally, it has shown promising results in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
Molecular Formula |
C17H13N5OS |
---|---|
Molecular Weight |
335.4 g/mol |
IUPAC Name |
6-[(E)-2-(4-methoxyphenyl)ethenyl]-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H13N5OS/c1-23-13-8-5-12(6-9-13)7-10-15-21-22-16(19-20-17(22)24-15)14-4-2-3-11-18-14/h2-11H,1H3/b10-7+ |
InChI Key |
BFKJGNDTJJJIAI-JXMROGBWSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CC=CC=N4 |
SMILES |
COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=CC=N4 |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=CC=N4 |
Origin of Product |
United States |
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